Cas no 865545-88-6 (N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide)

• Product Name: N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide
• CAS No: 865545-88-6
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 5907379
• PubChem ID: 2137658
• Update Time: 2025-07-19

N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide
• Benzamide, N-(3-cyano-2-thienyl)-3,4-dimethyl-
• AKOS024608468
• 865545-88-6
• F1385-0050
• SR-01000012332
• SR-01000012332-1

• Inchi： 1S/C14H12N2OS/c1-9-3-4-11(7-10(9)2)13(17)16-14-12(8-15)5-6-18-14/h3-7H,1-2H3,(H,16,17)
• InChI Key： YBIZEZWQIMZRLS-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C#N)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 256.06703418g/mol
• Monoisotopic Mass: 256.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide

N-(3-Cyanothiophen-2-yl)-3,4-dimethylbenzamide (CAS No. 865545-88-6): A Comprehensive Overview

N-(3-Cyanothiophen-2-yl)-3,4-dimethylbenzamide (CAS No. 865545-88-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of thioamides and features a cyano group and two methyl substituents, which contribute to its distinct properties and reactivity.

The molecular formula of N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide is C₁₄H₁₁NO₂S, with a molecular weight of approximately 261.30 g/mol. Its chemical structure consists of a benzamide moiety linked to a thiophene ring, which is further substituted with a cyano group at the 3-position. The presence of these functional groups imparts specific physical and chemical characteristics to the compound, making it an interesting subject for both academic research and industrial applications.

In the realm of pharmaceutical research, N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide has been explored for its potential therapeutic properties. Recent studies have shown that this compound exhibits significant biological activity, particularly in the context of enzyme inhibition and anti-inflammatory effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide effectively inhibits the activity of certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory drugs.

Beyond its biological applications, N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide has also been investigated for its use in materials science. The unique combination of functional groups in this compound makes it suitable for the synthesis of advanced materials with specific properties. For example, researchers at the University of California, Berkeley, have reported the use of N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide as a building block in the fabrication of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices and renewable energy technologies.

The synthesis of N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide can be achieved through various methods, including coupling reactions and condensation processes. One common approach involves the reaction of 3-cyanothiophene with 3,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. This method yields high purity and good yields of the desired product. The synthetic route can be optimized to enhance efficiency and reduce environmental impact, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices.

The future prospects for N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide are promising. Ongoing research is focused on further elucidating its biological mechanisms and optimizing its properties for specific applications. For instance, efforts are being made to enhance its solubility and bioavailability through chemical modifications or formulation strategies. Additionally, the development of new synthetic methods that are more environmentally friendly and cost-effective is an active area of investigation.

In conclusion, N-(3-cyanothiophen-2-yl)-3,4-dimethylbenzamide (CAS No. 865545-88-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.